Cas no 1105236-24-5 (N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide)

• Product Name: N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide
• CAS No: 1105236-24-5
• MF: C₂₁H₁₇N₃O₂S
• MW: 375.443583250046
• CID: 6612042
• PubChem ID: 30867391
• Update Time: 2025-10-27

N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide
• N-[2-methyl-3-(4-methylphenyl)-4-oxoquinazolin-6-yl]thiophene-2-carboxamide
• N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)thiophene-2-carboxamide
• F5530-0239
• 1105236-24-5
• VU0646541-1
• AKOS024512584

• Inchi： 1S/C21H17N3O2S/c1-13-5-8-16(9-6-13)24-14(2)22-18-10-7-15(12-17(18)21(24)26)23-20(25)19-4-3-11-27-19/h3-12H,1-2H3,(H,23,25)
• InChI Key： QTCNXEGTIFKINZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1C=CC2=C(C=1)C(N(C1C=CC(C)=CC=1)C(C)=N2)=O)=O

Computed Properties

• Exact Mass: 375.10414797g/mol
• Monoisotopic Mass: 375.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 90Ų

Additional information on N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide

N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No 1105236-24-5, known as N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are well-known for their diverse biological activities and applications in drug design.

Quinazolinones are a type of heterocyclic compound characterized by a benzene ring fused with a pyrimidine ring. The presence of the thiophene moiety in this compound adds unique electronic properties, making it an interesting candidate for studies in optoelectronics and materials science. Recent research has highlighted the importance of such heterocyclic systems in the development of new materials with tailored electronic properties.

The molecular structure of this compound is intriguing due to its combination of aromatic rings, amide groups, and substituted side chains. The 4-methylphenyl group attached to the quinazolinone core contributes to the molecule's stability and solubility, which are crucial factors in pharmaceutical applications. Additionally, the thiophene ring introduces conjugation effects that can influence the molecule's optical and electronic properties.

Recent studies have focused on the synthesis and characterization of similar compounds to understand their potential as antimicrobial agents or anticancer drugs. The quinazolinone core is particularly interesting due to its ability to interact with various biological targets, such as protein kinases, which are key players in cellular signaling pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, condensation reactions, and oxidation steps. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield, making it a promising approach for large-scale production.

From an environmental standpoint, the biodegradability and toxicity of this compound are critical considerations. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current trends toward sustainable chemistry practices.

In conclusion, N-[2-methyl-3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-6-yl]thiophene-2-carboxamide represents a valuable addition to the library of heterocyclic compounds with potential applications in drug discovery and materials science. Continued research into its properties will undoubtedly uncover new insights into its utility and optimize its use in various industrial and therapeutic contexts.